Cas no 14719-80-3 (Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester)

Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester structure
14719-80-3 structure
Product Name:Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
CAS No:14719-80-3
MF:C14H10ClNO4
MW:291.686502933502
CID:1323379
PubChem ID:4926748
Update Time:2025-04-20

Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
    • benzyl 4-chloro-3-nitrobenzoate
    • 14719-80-3
    • AKOS003442410
    • DTXSID10406837
    • Inchi: 1S/C14H10ClNO4/c15-12-7-6-11(8-13(12)16(18)19)14(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: KZIZRCJLUOADAX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.0298355g/mol
  • Monoisotopic Mass: 291.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.1Ų
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